![molecular formula C11H11Cl2NO5S B2681831 2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid CAS No. 292644-05-4](/img/structure/B2681831.png)
2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid
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Description
2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid is a chemical compound with the linear formula C11H11Cl2NO5S . It has a molecular weight of 340.184 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C11H11Cl2NO5S . This indicates that the compound is composed of 11 carbon atoms, 11 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, 5 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Hydrogen-Bonded Structures
Research shows that morpholinium salts, related to morpholine (a component of the target compound), form hydrogen-bonded structures with various aromatic rings, indicating potential in the design of new crystalline materials (Smith & Lynch, 2016). These structures may lead to advancements in material science, particularly in the development of novel polymers and molecular assemblies.
Synthesis of Heterocyclic Compounds
Morpholine derivatives serve as intermediates in synthesizing biologically active heterocyclic compounds, showcasing their role in pharmaceutical chemistry (Mazur, Pitucha, & Rzączyńska, 2007). This highlights the potential of 2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid in contributing to the development of new drugs and therapeutic agents.
Corrosion Inhibition
Compounds based on morpholine and related structures have been evaluated for their effectiveness as corrosion inhibitors, important for protecting metals in acidic environments (Rbaa et al., 2020). This application is vital for industrial processes, suggesting that this compound could contribute to the development of new materials with enhanced durability and lifespan.
Antimicrobial Activity
The synthesis of novel compounds incorporating morpholine and examining their antimicrobial properties indicate potential applications in combating microbial infections (Abubshait et al., 2011). This research suggests the compound's relevance in developing new antimicrobial agents, highlighting its importance in medical and pharmaceutical fields.
Electrochemical Synthesis
The electrochemical synthesis of morpholino-aryl-sulfonyl-benzenamines demonstrates green chemistry applications, providing an environmentally friendly approach to synthesizing biologically relevant compounds (Nematollahi & Esmaili, 2010). This signifies the compound's role in advancing sustainable chemical practices.
properties
IUPAC Name |
2,4-dichloro-5-morpholin-4-ylsulfonylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO5S/c12-8-6-9(13)10(5-7(8)11(15)16)20(17,18)14-1-3-19-4-2-14/h5-6H,1-4H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMSHTRGJCJVTQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=C(C=C(C(=C2)C(=O)O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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